Cas no 78213-69-1 (4,6-Pyrimidinedicarboxaldehyde)
78213-69-1 structure
Product Name:4,6-Pyrimidinedicarboxaldehyde
CAS No:78213-69-1
MF:C6H4N2O2
MW:136.108160972595
CID:551866
PubChem ID:23467595
Update Time:2025-04-19
4,6-Pyrimidinedicarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Pyrimidinedicarboxaldehyde
- 4,6-Pyrimidinedicarboxaldehyde (6CI,9CI)
- pyrimidine-4,6-dicarbaldehyde
- DTXSID50634430
- SCHEMBL304034
- AKOS006303160
- AB58830
- 78213-69-1
-
- Inchi: 1S/C6H4N2O2/c9-2-5-1-6(3-10)8-4-7-5/h1-4H
- InChI Key: PGWZFOMWBKJPRP-UHFFFAOYSA-N
- SMILES: O=CC1C=C(C=O)N=CN=1
Computed Properties
- Exact Mass: 136.027277375g/mol
- Monoisotopic Mass: 136.027277375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 59.9Ų
4,6-Pyrimidinedicarboxaldehyde Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
78213-69-1 (4,6-Pyrimidinedicarboxaldehyde) Related Products
- 1073-53-6(6-methylpyrimidine-4-carbaldehyde)
- 1074-39-1(2,6-Dimethylpyrimidine-4-carbaldehyde)
- 2435-50-9(Pyrimidine-4-carbaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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